4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-[3-(dimethylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H15NO3/c1-17(2)15(18)14-5-3-4-13(10-14)11-6-8-12(9-7-11)16(19)20/h3-10H,1-2H3,(H,19,20)
• InChI Key: XGRCSVGUXBQBGV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C16H15NO3
• DSSTOX Substance ID: DTXSID30683345
• Molecular Weight: 269.29 g/mol
• CAS RN: 1261941-46-1

Description

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid (4-DMAPA) is an organic compound composed of a benzene ring with an amide functional group attached to the fourth carbon. It is a white crystalline solid with a melting point of 117-118°C and a molecular weight of 250.33 g/mol. 4-DMAPA has a wide range of applications in the chemical and pharmaceutical industries and is used as a catalyst for a variety of reactions.

Mechanism of Action

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% acts as a catalyst for a variety of reactions by forming a complex with the reactant molecules. This complex facilitates the reaction by lowering the activation energy required for the reaction to occur.
Biochemical and Physiological Effects
4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% has been shown to have no adverse effects on humans or animals when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% has a number of advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and it can be used to catalyze a variety of reactions. The main limitation of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% is that it is not very soluble in water, which can limit its use in aqueous solutions.

Future Directions

The use of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% in laboratory experiments is expected to continue to increase in the future. Possible future applications include the use of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% as a catalyst for the synthesis of more complex organic compounds, such as peptides and amino acids, and the use of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% as a catalyst for the synthesis of pharmaceuticals. Additionally, further research is needed to investigate the potential use of 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% for the synthesis of other organic compounds and for the synthesis of materials for use in various industries.

Synthesis Methods

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% is synthesized through a series of reactions involving the condensation of N,N-dimethylformamide (DMF) with a carboxylic acid. First, DMF is reacted with a carboxylic acid in the presence of a base, such as potassium carbonate, to form the amide. The amide is then reacted with a benzene ring in the presence of an acid catalyst, such as sulfuric acid, to form 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95%.

Scientific Research Applications

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% is widely used in scientific research as a catalyst for a variety of reactions, such as the condensation of amines and carboxylic acids to form amides, the formation of esters from alcohols and carboxylic acids, and the hydrolysis of amides to form carboxylic acids and amines. 4-[3-(N,N-Dimethylaminocarbonyl)phenyl]benzoic acid, 95% has also been used in the synthesis of a variety of organic compounds, such as peptides, amino acids, and pharmaceuticals.